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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025 Get Quote

Standard Operating Procedure: Handling 2-Chloro-
5-nitropyridine
This document provides essential safety and logistical information for the handling of 2-Chloro-
5-nitropyridine (CAS No: 4548-45-2) in a laboratory setting. The following procedures are

designed to minimize risk and ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
2-Chloro-5-nitropyridine is classified as a hazardous substance.[1] It is crucial to understand

its primary hazards before handling.

GHS Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][4]

Signal Word: Warning[1][2]

Primary Hazards: Irritant[3]
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Chemical and Physical Properties
A summary of the key physical and chemical properties is provided below.

Property Value Source

Molecular Formula C₅H₃ClN₂O₂ [3]

Molecular Weight 158.54 g/mol [3]

CAS Number 4548-45-2 [1]

Appearance Solid [5]

Melting Point 105-108 °C

Incompatibility
Strong oxidizing agents, strong

acids, strong bases.[1][6]

Hazardous Combustion

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO2), Hydrogen

chloride gas.[1][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[7] All personnel must wear the

following equipment when handling 2-Chloro-5-nitropyridine.
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Protection Area Equipment Specification & Rationale

Eye & Face
Safety goggles with side-

shields or face shield

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[1] Protects

against dust particles and

chemical splashes.[8]

Skin

Chemical-resistant, impervious

gloves (Nitrile or Neoprene

recommended)

Inspect gloves before use.[7]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Body Long-sleeved laboratory coat

Provides a barrier against

accidental skin contact.[8] For

larger quantities or where

there is a risk of splashing,

impervious or flame-resistant

clothing may be required.[2][9]

Respiratory
NIOSH/MSHA or EN 149

approved respirator

Required if handling outside a

fume hood, if dust is

generated, or if exposure limits

are exceeded.[1][4][7] A dust

mask (type N95) is a minimum.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling Procedures
Preparation: Before handling, thoroughly read the Safety Data Sheet (SDS).[7] Ensure that

eyewash stations and safety showers are easily accessible.[1]

Ventilation: Always handle 2-Chloro-5-nitropyridine in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of dust or vapors.[1][2]
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Avoiding Contact: Wear all required PPE. Do not allow the chemical to come into contact

with eyes, skin, or clothing.[1] Avoid the formation and accumulation of dust.[2][6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,

drink, or smoke in the work area.[9]

Storage Plan
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Segregation: Store away from incompatible materials such as strong oxidizing agents.[1][6]

Security: Store in a locked-up area.[1][2]

Disposal Plan
Waste Classification: 2-Chloro-5-nitropyridine and any contaminated materials (e.g.,

gloves, absorbent paper, containers) must be treated as hazardous waste.[5][7]

Collection: Collect waste material in suitable, closed, and clearly labeled containers for

disposal.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[1] Do not release into the

environment.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response
Evacuate: Clear the area of all non-essential personnel and move upwind of the spill.[2][5]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.[2]

Clean-up:
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Avoid generating dust.[1][2] Use spark-proof tools and explosion-proof equipment.[2]

Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[1][6]

Clean the spill area thoroughly with an appropriate solvent, followed by washing with soap

and water.[7]

Exposure First Aid
Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][2] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.[2]

Skin Contact

Immediately take off all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1] If skin

irritation persists, get medical advice.[1][2]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[1][2] Remove contact lenses, if present and

easy to do. Continue rinsing.[2] Seek immediate

medical attention.[1]

Ingestion

Rinse mouth with water.[2] Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][2]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Safe Handling Workflow
The diagram below illustrates the logical workflow for the safe management of 2-Chloro-5-
nitropyridine.
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1. Preparation

2. Handling
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Caption: Workflow for Safe Handling of 2-Chloro-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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